Cas no 1507095-71-7 (2-(methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one
• CAS No: 1507095-71-7
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5888124
• PubChem ID: 96777240
• Update Time: 2025-07-20

2-(methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one
• 1507095-71-7
• EN300-1736393

• Inchi： 1S/C11H15NOS/c1-12-7-9(13)11-6-8-4-2-3-5-10(8)14-11/h6,12H,2-5,7H2,1H3
• InChI Key： QORRLNPJFGKLDF-UHFFFAOYSA-N
• SMILES： S1C(C(CNC)=O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-(methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one

Comprehensive Overview of 2-(Methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one (CAS No. 1507095-71-7)

2-(Methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one (CAS No. 1507095-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the tetrahydrobenzothiophene core and methylamino substituent, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating neurotransmitter systems and enzyme inhibition.

The compound's CAS number 1507095-71-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their role in treating neurological disorders. This aligns with growing public interest in neuroprotective agents and cognitive enhancers, frequently searched terms in AI-driven literature reviews.

From a synthetic chemistry perspective, the benzothiophene moiety in this compound offers remarkable stability and bioavailability, traits highly sought after in modern medicinal chemistry. Innovations in heterocyclic compound synthesis (a trending keyword in academic searches) have further streamlined its production. Notably, its ketone functional group allows for versatile derivatization, enabling researchers to explore structure-activity relationships (SAR) for optimized therapeutic effects.

Environmental and safety profiles of 2-(methylamino)-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one are rigorously documented, complying with REACH and OECD guidelines—keywords frequently associated with regulatory compliance searches. Its biodegradability and low ecotoxicity make it a sustainable choice for industrial-scale applications, addressing the rising demand for green chemistry solutions in pharmaceutical manufacturing.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy (commonly searched analytical methods) are employed to characterize this compound. These methods ensure high purity standards, crucial for preclinical studies. The compound’s spectral data is often shared in open-access databases, supporting the open science movement—a key trend among research communities.

Market analysts note increasing patent filings involving derivatives of CAS 1507095-71-7, particularly in central nervous system (CNS) drug development. This correlates with heightened public interest in mental health therapeutics, as evidenced by search engine trends on anxiety and neurodegenerative disease treatments. Such applications position the compound as a pivotal building block in next-generation pharmaceuticals.

Future research directions may explore its potential in epigenetic modulation—a cutting-edge field with growing PubMed citations. Collaborative efforts between academia and industry could accelerate its translation into clinical candidates, addressing unmet medical needs while adhering to AI-driven drug design principles, another high-traffic keyword in scientific discourse.